Cas no 1805716-63-5 (Ethyl 4-(2-carboxyethyl)-2-methylbenzoate)

• Product Name: Ethyl 4-(2-carboxyethyl)-2-methylbenzoate
• CAS No: 1805716-63-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5002106
• Update Time: 2025-10-25

Ethyl 4-(2-carboxyethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyethyl)-2-methylbenzoate

• Inchi： 1S/C13H16O4/c1-3-17-13(16)11-6-4-10(8-9(11)2)5-7-12(14)15/h4,6,8H,3,5,7H2,1-2H3,(H,14,15)
• InChI Key： KXXSXRBIPVNOLD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1C)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-(2-carboxyethyl)-2-methylbenzoate

Ethyl 4-(2-carboxyethyl)-2-methylbenzoate: A Comprehensive Overview

Ethyl 4-(2-carboxyethyl)-2-methylbenzoate, with the CAS number 1805716-63-5, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of benzoic acid, featuring a methyl group at the 2-position and an ethyl ester group at the 4-position, along with a carboxyethyl substituent. Its structure, which includes a benzene ring with multiple substituents, contributes to its unique chemical properties and potential applications.

The benzoate ester functional group in Ethyl 4-(2-carboxyethyl)-2-methylbenzoate plays a crucial role in its reactivity and solubility. The presence of the carboxyethyl group introduces additional functionality, making this compound versatile for use in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymers and pharmaceutical intermediates.

One of the most notable aspects of Ethyl 4-(2-carboxyethyl)-2-methylbenzoate is its ability to undergo esterification reactions under controlled conditions. This property makes it an ideal candidate for use in organic synthesis, particularly in the development of biodegradable polymers and eco-friendly materials. Researchers have explored its application in creating sustainable packaging materials, which align with current trends toward reducing environmental impact.

In addition to its synthetic applications, Ethyl 4-(2-carboxyethyl)-2-methylbenzoate has shown promise in the field of drug delivery systems. Its structure allows for controlled release mechanisms, which are critical in pharmaceutical applications. Recent advancements in nanotechnology have enabled the use of this compound as a component in drug carriers, enhancing the efficacy and targeted delivery of therapeutic agents.

The synthesis of Ethyl 4-(2-carboxyethyl)-2-methylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the ester group is achieved through esterification reactions, often catalyzed by enzymes or acidic conditions. The optimization of these reactions has been a focus of recent research, with studies aiming to improve yield and reduce production costs.

Another area where Ethyl 4-(2-carboxyethyl)-2-methylbenzoate has garnered attention is in surface chemistry. Its ability to form self-assembled monolayers on various substrates has been explored for applications in sensors and catalysis. These monolayers exhibit high stability and selectivity, making them suitable for use in harsh chemical environments.

Furthermore, Ethyl 4-(2-carboxyethyl)-2-methylbenzoate has been investigated for its role in bio-based materials. By incorporating this compound into polymeric matrices, researchers have developed materials with enhanced mechanical properties and biodegradability. These materials hold potential for use in agriculture, where they can serve as biodegradable mulch films or packaging solutions.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of Ethyl 4-(2-carboxyethyl)-2-methylbenzoate. Advanced simulations have revealed its potential as a component in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to facilitate charge transport makes it a valuable candidate for next-generation electronic materials.

In summary, Ethyl 4-(2-carboxyethyl)-2-methylbenzoate (CAS No: 1805716-63-5) is a multifaceted compound with applications spanning organic synthesis, drug delivery, surface chemistry, and bio-based materials. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.